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Introduction

Pociredir (formerly FTX-6058) is an investigational oral, small-molecule inhibitor of Embryonic
Ectoderm Development (EED) being developed by Fulcrum Therapeutics for the treatment of
sickle cell disease (SCD).[1][2] The mechanism of action involves the inhibition of EED, which
leads to the downregulation of key fetal globin repressors, including BCL11A.[1][2][3] This
process is designed to increase the production of fetal hemoglobin (HbF), which can
compensate for the defective adult hemoglobin in individuals with SCD and potentially alleviate
the symptoms of the disease.[3][4][5] Pociredir has been granted Fast Track and Orphan Drug
Designations by the U.S. Food and Drug Administration (FDA) for the treatment of SCD.[1][2][3]

[6]

These application notes provide a summary of the patient inclusion and exclusion criteria for
the Phase 1b PIONEER clinical trial (NCT05169580) of pociredir in adult patients with SCD.[4]

[7]L8]

Patient Selection Criteria
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The selection of patients for the PIONEER trial is based on a set of specific inclusion and

exclusion criteria to ensure the safety of the participants and the integrity of the trial data.

ble 1: Pati lusion Criteri

Criteria Description
Age 18 to 65 years, inclusive.[7][8]

Documented Sickle Cell Disease (SCD)
Diagnosis genotypes: HbSS, HbS/B0-thalassemia, HbS/

B+-thalassemia, and HbSC.[7]

Disease Severity

Patients must have a history of severe SCD,
defined by one of the following: =4 to 10
episodes of vaso-occlusive crises (VOCS) in the
previous 12 months, or =2 to 5 episodes in the
previous 6 months.[7] OR =2 episodes of VOCs
plus at least one of the following in the previous
12 months: Acute Chest Syndrome (ACS),
hepatic or splenic sequestration, or priapism.[7]
OR =2 of the following events in the previous 12
months: ACS, hepatic or splenic sequestration,

or priapism.[7]

Prior Treatment

Patients must have discontinued hydroxyurea
for at least 60 days prior to the trial.[9] They
should also be ineligible for, or have not
responded to or tolerated, hydroxyurea and at
least one other therapy such as crizanlizumab,

voxelotor, or L-glutamine.[10]

Table 2: Patient Exclusion Criteria
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Criteria Description

Sickle cell complication requiring medical care in
Recent SCD Complications a hospital or emergency setting within 14 days

prior to starting the study drug.[7]

_ _ History of bone marrow transplant, human stem
Prior Major Treatments _
cell transplant, or gene therapies.[7]

History of severe renal disease, defined as an
] estimated glomerular filtration rate (eGFR) < 30
Renal Impairment ] )
mL/min/1.73m2.[7] Patients on any form of

dialysis are also excluded.[7]

Patients receiving regularly scheduled
) transfusions or therapeutic phlebotomies, or any

Recent Blood Transfusions ] o
patient who has been transfused within 60 days

prior to initiating the study drug.[7]

. o Concomitant use of hydroxyurea and any other
Concomitant Medications _ "
disease-modifying therapy for SCD.[9]

Experimental Protocols

The PIONEER study is a Phase 1b multicenter, international, open-label trial designed to
evaluate the safety, tolerability, pharmacokinetics (PK), and pharmacodynamics (PD) of
pociredir in adults with SCD.[7]

Study Design:

e Dosing: The study employs a dose-escalation design with multiple cohorts. Doses have
included 2 mg, 6 mg, 12 mg, and 20 mg of pociredir administered orally once daily.[7][8][11]

o Treatment Duration: Participants receive the study drug for 12 weeks, followed by a 4-week
follow-up period.[7][8]

o Enroliment: Each dose cohort is planned to enroll approximately 10 participants.[7][11]

Endpoints:
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e Primary Endpoints:

o To assess the safety and tolerability of pociredir, as measured by the frequency of
adverse events.[7][8]

o To evaluate the single and multiple-dose pharmacokinetics of pociredir.[7][8]
e Secondary Endpoints:

o To evaluate the effect of pociredir on the induction of fetal hemoglobin (HbF) in peripheral
blood.[7][8]

o To evaluate the effects of pociredir on markers of hemolysis.[7][8]
o Exploratory Endpoints:
o To assess globin gene expression.[8]
o To determine the percentage of F-cells (cells with induced fetal hemoglobin).[8]
o To monitor the incidence of vaso-occlusive crises.[8]
Visualizations
Signaling Pathway of Pociredir

The following diagram illustrates the proposed mechanism of action of pociredir in stimulating
the production of fetal hemoglobin.

Gene Regulation Protein Synthesis

Leads to production of Fetal Hemoglobin (HbF)

Click to download full resolution via product page

Caption: Mechanism of action of Pociredir for HbF induction.
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Patient Screening and Enrollment Workflow

This diagram outlines the logical flow for screening and enrolling patients into the pociredir
clinical trials.

Patient Identification

Screen Failure
(Does not meet inclusion criteria)

Screen Failure

Informed Consent (Meets exclusion criteria)

Enroliment in PIONEER Trial
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Caption: Patient screening and enrollment workflow for Pociredir trials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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